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Compound of Interest

Compound Name: AG-636
Cat. No.: B8144544
Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential guidance on the proper disposal procedures
for AG-636, a potent dihydroorotate dehydrogenase (DHODH) inhibitor used in cancer
research. Adherence to these procedures is vital to ensure the safety of laboratory personnel
and to prevent environmental contamination.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be aware of the hazards associated
with AG-636. According to its Safety Data Sheet (SDS), AG-636 presents the following risks:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, must be worn at all times when handling AG-636. All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood.

Core Disposal Principles

The fundamental principle for the disposal of AG-636, as stated in its SDS, is that it must not
be disposed of with household garbage and must not be allowed to reach the sewage system.
[1] Disposal of AG-636 and its containers must be carried out in accordance with all applicable
local, state, and federal regulations.[1]

Step-by-Step Disposal Workflow

The following procedure outlines a safe and compliant workflow for the disposal of AG-636
waste.

» Waste Segregation:

o Collect all solid waste contaminated with AG-636 (e.g., weighing papers, contaminated
tips, gloves) in a designated, clearly labeled hazardous waste container.

o Collect all liquid waste containing AG-636 (e.g., unused solutions, contaminated solvents)
in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with
other incompatible waste streams.

» Container Management:

o Ensure all waste containers are in good condition and are properly sealed to prevent leaks
or spills.

o Label containers with "Hazardous Waste," the full chemical name "AG-636," and any other
information required by your institution's environmental health and safety (EHS)
department.

e Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area away from incompatible materials.
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e Arrangement for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and proper disposal of the AG-636 waste.

o Provide the waste contractor with a copy of the AG-636 Safety Data Sheet.
e Documentation:

o Maintain accurate records of the amount of AG-636 waste generated and the date of its
transfer to the disposal contractor, as required by regulations.

Quantitative Data Summary

For clarity and easy reference, the key identifiers for AG-636 are summarized in the table
below.

Property Value

1-methyl-5-(2"-methyl[1,1"-biphenyl]-4-yl)-1H-
benzotriazole-7-carboxylic acid

Chemical Name

CAS Number 1623416-31-8
Molecular Formula C21H17N302
Molecular Weight 343.38 g/mol

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of AG-636.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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